Cas no 755030-79-6 (Benzene, 4-chloro-2-methoxy-1-propyl-)

• Product Name: Benzene, 4-chloro-2-methoxy-1-propyl-
• CAS No: 755030-79-6
• MF: C₁₀H₁₃ClO
• MW: 184.662622213364
• CID: 1774084
• PubChem ID: 54027625
• Update Time: 2025-04-21

Benzene, 4-chloro-2-methoxy-1-propyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-chloro-2-methoxy-1-propyl-
• 4-chloro-2-methoxy-1-propylbenzene
• 755030-79-6
• DB-195503
• SCHEMBL9921408

• Inchi： 1S/C10H13ClO/c1-3-4-8-5-6-9(11)7-10(8)12-2/h5-7H,3-4H2,1-2H3
• InChI Key： OSLCCURZLLRWIC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)OC)CCC

Computed Properties

• Exact Mass: 184.06559
• Monoisotopic Mass: 184.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23